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Abstract

Cycleanine is a bisbenzylisoquinoline alkaloid predominantly isolated from plants of the
Menispermaceae family, such as Stephania japonica and Triclisia subcordata.[1][2] This
document provides a comprehensive overview of the chemical structure, physicochemical
properties, and significant biological activities of cycleanine. It has garnered considerable
interest in the scientific community for its diverse pharmacological effects, including potent anti-
cancer, antiplasmodial, and anti-inflammatory properties.[3][4] The primary mechanism of its
anti-cancer activity involves the induction of apoptosis.[1][5] This guide consolidates key
guantitative data into structured tables, presents detailed experimental protocols for its study,
and visualizes relevant biological pathways and workflows to facilitate further research and
development.

Chemical Structure and Identifiers

Cycleanine possesses a complex macrocyclic structure. Its chemical identity is defined by the
following identifiers:
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Identifier Value Source(s)

(11R,26R)-4,5,19,20-

tetramethoxy-10,25-dimethyl-

2,17-dioxa-10,25-

diazaheptacyclo[26.2.2.213,16,1
IUPAC Name [6]

3,7.118 22 011 36 ()26 33|hexatriaco

nta-

1(31),3(36),4,6,13,15,18(33),1

9,21,28(32),29,34-dodecaene

CAS Number 518-94-5 [7][8]

Molecular Formula C3sH42N206 [31[8]

CN1CCC2=CC(=C(C3=C2[C

@H]1CC4=CC=C(C=C4)OC5=
SMILES C6--INVALID-LINK-- 6]

N(CCC6=CC(=C50C)OC)C)O

C)oC

INChI=1S/C38H42N206/c1-
39-17-15-25-21-31(41-
3)35(43-5)37-33(25)29(39)19-
23-7-11-28(12-8-23)46-38-34-

InChl 26(22-32(42-4)36(38)44-6)16-  [6]
18-40(2)30(34)20-24-9-13-
27(45-37)14-10-24/h7-14,21-
22,29-30H,15-20H2,1-
6H3/t29-,30-/m1/s1

Physicochemical Properties

The physical and chemical properties of cycleanine are summarized in the table below.
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Property Value Source(s)
Molecular Weight 622.75 g/mol [31[8]
Appearance White crystalline powder [2]

Melting Point 272-273 °C [9]

Boiling Point (Predicted) 691.6 £ 55.0 °C 9]

Density (Predicted) 1.172 + 0.06 g/cm?3 [9]

Soluble in DMSO,
Solubility Dichloromethane, Acetone, [2][3][10]
Chloroform, Ethyl Acetate

Storage Desiccate at -20°C [2]

Biological Activities and Mechanism of Action

Cycleanine exhibits a range of biological activities, making it a molecule of significant
therapeutic interest.

Anti-Cancer Activity

Cycleanine has demonstrated potent cytotoxic effects against various cancer cell lines,
particularly ovarian cancer.[2] Its primary mechanism of action is the induction of apoptosis.[1]
[5] Studies have shown that cycleanine treatment leads to the activation of effector caspases,
specifically caspases 3 and 7.[1] This activation subsequently results in the cleavage of
poly(ADP-ribose) polymerase (PARP), a key protein involved in DNA repair.[1][5] The cleavage
of PARP is a hallmark of apoptosis. Furthermore, flow cytometry analysis has revealed that
cycleanine causes an increase in the subGL1 cell population, which is indicative of apoptotic
cells.[11] Computational studies also suggest that cycleanine may act as a potential inhibitor
of the PARP1 enzyme.[1][5]

Antiplasmodial Activity

Cycleanine has shown significant activity against the malaria parasite, Plasmodium falciparum.
[2][4] It has demonstrated efficacy against both chloroquine-sensitive and chloroquine-resistant
strains of the parasite.[4] In vivo studies in murine models infected with Plasmodium berghei
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have shown that oral administration of cycleanine can suppress parasitemia and increase
survival time.[12][13]

Anti-inflammatory and Other Activities

Cycleanine also possesses anti-inflammatory properties. It has been shown to suppress the
production of nitric oxide (NO) in lipopolysaccharide-stimulated macrophages.[2] Additionally,
cycleanine has been reported to have antibacterial, antifungal, and cytotoxic activities.[3][14] It
also functions as a vascular selective calcium antagonist and has been noted for its analgesic
and muscle relaxant effects.[2]

Signaling Pathways and Experimental Workflows
Cycleanine-Induced Apoptosis Signaling Pathway

The following diagram illustrates the key steps in the apoptotic pathway induced by cycleanine
in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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